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Compound of Interest

Compound Name: Cdk7-IN-7

Cat. No.: B12431186

The following document provides essential safety and logistical information for the proper
disposal of Cdk7-IN-7, a potent and selective CDK?7 kinase inhibitor.[1] As a substance harmful
if swallowed and very toxic to aquatic life with long-lasting effects, strict adherence to
established disposal protocols is critical to ensure personnel safety and environmental
protection.[2] Researchers, scientists, and drug development professionals must handle and

dispose of this compound in accordance with institutional policies and local hazardous waste
regulations.

Hazard and Disposal Summary

All quantitative and qualitative data regarding the hazards and handling of Cdk7-IN-7 are
summarized below. This table serves as a quick reference for safe disposal practices.
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Parameter Information
Product Name Cdk7-IN-7
CAS Number 2640208-01-9[2]

H302: Harmful if swallowed. H410: Very toxic to
GHS Hazard Statements o ] )
aquatic life with long lasting effects.[2]

P273: Avoid release to the environment. P391:
] Collect spillage. P501: Dispose of
GHS Precautionary Codes )
contents/container to an approved waste

disposal plant.[2]

DO NOT dispose of Cdk7-IN-7 in laboratory
_ _ trash or down the drain.[3][4] All waste
Primary Disposal Rule o )
containing this compound must be treated as

hazardous chemical waste.[3]

v Segregate waste streams (solid, liquid,
sharps).[5][6] v Use designated, sealed, and
) clearly labeled hazardous waste containers.[6]
Disposal Do's ) )
v Store waste in a designated, secure area.[6]
v Contact your institution's Environmental

Health & Safety (EHS) department for pickup.[3]

X Never mix with incompatible waste types.[6]

X Do not allow to enter the environment or
Disposal Don'ts sanitary sewer.[2][3] X Do not evaporate

chemical waste as a disposal method.[3] X Do

not dispose of in regular trash.[4]

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the safe disposal of
Cdk7-IN-7 waste.
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Waste Generated
(Cdk7-IN-7)

ep 1: Segregation & Igentification

Solid Waste
(e.g., powder, contaminated gloves)
Collect in a labeled, sealed,

Collect in a labeled, sealed chemically compatible liquid Collect in a designated,
hazardous solid waste container. waste container with secondary puncture-proof sharps container.
containment.

Liquid Waste
(e.g., in DMSO)

Contaminated Sharps
(e.g., needles, pipette tips)

Step 2: Con 'ainerization

Store waste container in a designated
'Satellite Accumulation Area' (SAA).

Request pickup from institutional
Environmental Health & Safety (EHS).

Final Disposal by
Approved Waste Plant

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of Cdk7-IN-7 waste.

Experimental Protocol: Step-by-Step Disposal
Procedures
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This protocol provides detailed methodologies for handling different forms of Cdk7-IN-7 waste.
All laboratory personnel must be trained on these procedures before handling the compound.

[3]

Preparation and Personal Protective Equipment (PPE)

o 1.1. Before handling Cdk7-IN-7, ensure you are in a well-ventilated area, preferably a
chemical fume hood.

e 1.2. Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

e 1.3. Prepare all necessary waste containers and label them clearly with "Hazardous Waste,"
the chemical name "Cdk7-IN-7," and any other information required by your institution.

Disposal of Solid Cdk7-IN-7 Waste

This category includes expired or unused Cdk7-IN-7 powder, as well as contaminated items
like weigh boats, gloves, and bench paper.

o 2.1. If possible, dispose of solid reagent chemicals in the manufacturer's original container.[6]

e 2.2. For contaminated lab supplies (e.g., gloves, wipes), collect them in a dedicated, sealed
plastic bag or container clearly labeled for hazardous solid waste.[6]

o 2.3. Place the container in your lab's designated Satellite Accumulation Area (SAA).[6]

Disposal of Liquid Cdk7-IN-7 Waste

This category includes solutions of Cdk7-IN-7, typically dissolved in solvents like DMSO.

e 3.1. Collect all liquid waste containing Cdk7-IN-7 in a dedicated, leak-proof, and chemically
compatible container. Do not mix with other waste streams unless permitted by EHS.

o 3.2. Ensure the waste container is properly sealed to prevent leaks or evaporation.

o 3.3. Always use secondary containment (e.g., a lab tray or basin) to capture any potential
spills from the primary container.[6]
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» 3.4. Store the sealed container in the designated SAA, away from incompatible materials like
strong acids or bases.[2][6]

Disposal of Contaminated Sharps

This category includes items like pipette tips, needles, or broken glass that have come into
contact with Cdk7-IN-7.

e 4.1. Place all contaminated sharps directly into a designated, puncture-proof sharps
container labeled for hazardous chemical waste.[6]

e 4.2. Do not overfill the sharps container. Once it is three-quarters full, seal it and prepare it
for disposal.

e 4.3. Store the sealed sharps container in the SAA.

Decontamination and Disposal of Empty Containers

e 5.1. An empty container that held Cdk7-IN-7 must still be treated as hazardous waste.

e 5.2. To render the container non-hazardous, it may require triple rinsing with a suitable
solvent (e.g., ethanol or another solvent capable of removing the compound).[3]

o 5.3.Crucially, the rinsate from each rinse must be collected and disposed of as liquid
hazardous waste.[3]

» 5.4, After proper rinsing, deface or remove the original chemical label before disposing of the
container as regular lab glass or plastic, as per institutional guidelines.[3]

Arranging for Final Disposal

e 6.1. Once waste containers are full or have reached their storage time limit (e.g., 90 days),
contact your institution's EHS department to schedule a hazardous waste collection.[6]

e 6.2. Do not transport hazardous waste outside of your designated laboratory area. Trained
EHS personnel must handle collection and transport.[3]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://dcchemicals.com/msds/MSDS_DC48027.html
https://www.hazardouswasteexperts.com/waste-type/laboratory-waste-disposal/
https://www.benchchem.com/product/b12431186?utm_src=pdf-body
https://www.hazardouswasteexperts.com/waste-type/laboratory-waste-disposal/
https://www.benchchem.com/product/b12431186?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.hazardouswasteexperts.com/waste-type/laboratory-waste-disposal/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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